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Compound of Interest

Compound Name:
4-(2-Chlorophenyl)-3-methylbutan-

2-ol

Cat. No.: B13244524

Get Quote

An In-depth Technical Guide to 4-(2-Chlorophenyl)-3-methylbutan-2-ol: Molecular Structure,

Properties, and Synthesis

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and a proposed synthetic route for the novel compound 4-(2-
Chlorophenyl)-3-methylbutan-2-ol. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Introduction and Compound Identification
4-(2-Chlorophenyl)-3-methylbutan-2-ol is a chiral aromatic alcohol. Its structure suggests

potential applications as an intermediate in the synthesis of more complex molecules, including

potential pharmaceutical agents. Due to its novelty, this guide has been developed by applying

established principles of organic chemistry and referencing data from structurally analogous

compounds.

Key Identifiers:

IUPAC Name: 4-(2-Chlorophenyl)-3-methylbutan-2-ol
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Molecular Formula: C₁₁H₁₅ClO

Canonical SMILES: CC(C(C)CC1=CC=CC=C1Cl)O

Molecular Structure and Physicochemical
Properties
The molecular structure of 4-(2-Chlorophenyl)-3-methylbutan-2-ol consists of a butan-2-ol

backbone substituted with a methyl group at the third carbon and a 2-chlorophenyl group at the

fourth carbon. The presence of two chiral centers (at C2 and C3) indicates that this compound

can exist as four possible stereoisomers (two pairs of enantiomers).

Molecular Weight
The molecular weight is a fundamental physical property calculated from the molecular formula.

Property Value

Molecular Formula C₁₁H₁₅ClO

Molecular Weight 198.69 g/mol

Monoisotopic Mass 198.08114 Da

Predicted Physicochemical Properties
The following properties have been estimated based on the compound's structure and data

from similar molecules.
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Property Predicted Value

Physical State
Colorless to pale yellow liquid or low-melting

solid

Boiling Point 260-270 °C (at 760 mmHg)

Melting Point 25-35 °C

Density 1.05-1.15 g/cm³

Water Solubility Low to sparingly soluble

LogP (octanol-water) 3.2 - 3.8

Refractive Index 1.52 - 1.54

Proposed Synthesis Workflow
A reliable method for the synthesis of 4-(2-Chlorophenyl)-3-methylbutan-2-ol is through a

Grignard reaction. This approach involves the reaction of a Grignard reagent, prepared from 2-

chlorobenzyl chloride, with 3-methyl-2-butanone.

Step 1: Grignard Reagent Formation

Step 2: Grignard Reaction Step 3: Acidic Workup

2-Chlorobenzyl chloride

2-Chlorobenzylmagnesium chloride  + Mg in dry ether

Magnesium metal

Magnesium alkoxide intermediate

  + 3-Methyl-2-butanone

3-Methyl-2-butanone 4-(2-Chlorophenyl)-3-methylbutan-2-ol
  + H₃O⁺ (e.g., aq. NH₄Cl)

Click to download full resolution via product page
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Caption: Proposed Grignard synthesis of 4-(2-Chlorophenyl)-3-methylbutan-2-ol.

Detailed Experimental Protocol
Materials:

2-Chlorobenzyl chloride

Magnesium turnings

Anhydrous diethyl ether

3-Methyl-2-butanone

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

Grignard Reagent Preparation:

To a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,

and magnetic stirrer, add magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

Slowly add a solution of 2-chlorobenzyl chloride in anhydrous diethyl ether to the

magnesium turnings. The reaction should be initiated gently with heating if necessary.

Once the reaction starts, add the remaining 2-chlorobenzyl chloride solution dropwise to

maintain a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Ketone:

Cool the Grignard reagent solution to 0 °C in an ice bath.
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Add a solution of 3-methyl-2-butanone in anhydrous diethyl ether dropwise to the stirred

Grignard solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2 hours.

Workup and Purification:

Cool the reaction mixture again to 0 °C and slowly quench the reaction by the dropwise

addition of a saturated aqueous solution of ammonium chloride.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purify the crude product by vacuum distillation or column chromatography on silica gel.

Structural Elucidation and Characterization
The structure of the synthesized 4-(2-Chlorophenyl)-3-methylbutan-2-ol should be confirmed

using standard analytical techniques.

Spectroscopic Analysis

Purified Product

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
(MS)

Infrared Spectroscopy
(IR)

Structural Confirmation

Click to download full resolution via product page
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Caption: Workflow for the structural confirmation of the synthesized product.

Predicted Spectroscopic Data
¹H NMR:

Aromatic protons of the 2-chlorophenyl group will appear as multiplets in the range of δ

7.1-7.5 ppm.

The proton of the hydroxyl group will appear as a broad singlet, which is exchangeable

with D₂O.

The protons on the butanol backbone will show characteristic splitting patterns

corresponding to their neighboring protons.

¹³C NMR:

Aromatic carbons will appear in the δ 125-140 ppm region.

The carbon bearing the hydroxyl group (C2) will resonate around δ 65-75 ppm.

The remaining aliphatic carbons will appear in the upfield region (δ 10-50 ppm).

Mass Spectrometry (MS):

The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular

weight of the compound.

A characteristic isotopic pattern for the presence of one chlorine atom (M⁺ and M+2 peaks

in an approximate 3:1 ratio) will be observed.

Fragmentation patterns will likely show the loss of water and cleavage of the C-C bonds in

the butanol chain.

Infrared (IR) Spectroscopy:

A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H

stretching of the alcohol.
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C-H stretching vibrations of the aromatic and aliphatic groups in the 2850-3100 cm⁻¹

region.

C-O stretching around 1050-1150 cm⁻¹.

C-Cl stretching in the fingerprint region.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

4-(2-Chlorophenyl)-3-methylbutan-2-ol.

Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-

resistant gloves.

Handling: Handle in a well-ventilated fume hood. Avoid inhalation of vapors and contact with

skin and eyes.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents.

A comprehensive Material Safety Data Sheet (MSDS) should be consulted before handling this

compound.

Conclusion
This technical guide provides a foundational understanding of 4-(2-Chlorophenyl)-3-
methylbutan-2-ol. The proposed synthesis and characterization workflows offer a practical

approach for researchers interested in this novel molecule. Further studies are warranted to

explore its stereochemistry, reactivity, and potential applications in various fields of chemical

and pharmaceutical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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